2-methoxy-N-phenyl-5-(propan-2-yl)benzenesulfonamide

• IUPAC Name: 2-methoxy-N-phenyl-5-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C16H19NO3S/c1-12(2)13-9-10-15(20-3)16(11-13)21(18,19)17-14-7-5-4-6-8-14/h4-12,17H,1-3H3
• InChI Key: NFFPIURIHOQGHR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC=CC=C2
• Molecular Formula: C16H19NO3S
• Molecular Weight: 305.4 g/mol

Description

2-methoxy-N-phenyl-5-(propan-2-yl)benzenesulfonamide is a sulfonamide compound characterized by its aromatic structure and functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methoxy-N-phenyl-5-(propan-2-yl)benzenesulfonamide typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-methoxybenzenesulfonyl chloride and aniline.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving a base such as triethylamine to facilitate the nucleophilic substitution reaction.

Purification: The product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and optimized reaction conditions to ensure high yield and efficiency. The use of automated systems and continuous flow processes can further enhance the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

2-methoxy-N-phenyl-5-(propan-2-yl)benzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can convert the sulfonamide group to an amine.

Substitution: Electrophilic aromatic substitution reactions can introduce new functional groups onto the aromatic ring.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate are commonly used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are employed.

Substitution: Conditions typically involve the use of catalysts such as aluminum chloride for Friedel-Crafts reactions.

Major Products

The major products formed from these reactions include sulfone derivatives, amines, and various substituted aromatic compounds.

Scientific Research Applications

2-methoxy-N-phenyl-5-(propan-2-yl)benzenesulfonamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its role in drug development.

Industry: It is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-methoxy-N-phenyl-5-(propan-2-yl)benzenesulfonamide involves its interaction with molecular targets such as enzymes or receptors. The sulfonamide group can form hydrogen bonds with active sites, leading to inhibition or modulation of biological pathways. The aromatic structure allows for π-π interactions with other aromatic compounds, enhancing its binding affinity.

Comparison with Similar Compounds

Similar Compounds

• 2-methoxy-5-(2-oxo-propyl)benzenesulfonamide
• 5-methyl-2-(propan-2-yl)phenol
• 2-methoxy-5-propan-2-yl-N-(2-pyridinyl)benzenesulfonamide

Uniqueness

2-methoxy-N-phenyl-5-(propan-2-yl)benzenesulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its methoxy and sulfonamide groups provide versatility in chemical reactions, while the phenyl and propan-2-yl groups contribute to its stability and reactivity.